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Cat. No.: B15548082

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myristoleyl stearate is a specialty emollient and wax ester utilized in topical formulations for its

unique sensory properties and its ability to modulate skin barrier function. Composed of

myristoleyl alcohol and stearic acid, this ingredient offers a distinct textural profile and plays a

role in skin hydration and the delivery of active pharmaceutical ingredients (APIs). This

technical guide provides an in-depth overview of myristoleyl stearate, including its

physicochemical properties, synthesis, and its functional role in topical preparations, supported

by experimental protocols and an exploration of its potential interaction with key signaling

pathways in the epidermis.

Physicochemical Properties
Myristoleyl stearate is a waxy solid at room temperature, prized for its film-forming and skin-

conditioning properties. A summary of its key physicochemical characteristics is presented in

Table 1.
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Property Value Reference

Chemical Name Tetradecyl octadecanoate

CAS Number 17661-50-6

Molecular Formula C32H64O2

Molecular Weight 480.85 g/mol

Melting Point 50.15 °C (323.3 K)

Boiling Point 506.98 °C (estimated)

Flash Point 269.80 °C (estimated)

Solubility Insoluble in water

LogP (o/w) 15.051 (estimated)

Appearance Crystalline waxy solid

Odor Odorless

Role as an Emollient in Topical Formulations
As an emollient, myristoleyl stearate functions primarily as a skin conditioning agent and

lubricant, imparting a soft and smooth appearance to the skin. Its occlusive properties help to

reduce transepidermal water loss (TEWL) by forming a hydrophobic film on the skin's surface.

This action not only enhances skin hydration but can also improve the substantivity and

spreadability of topical formulations.

Furthermore, myristoleyl stearate can act as a viscosity-decreasing agent in certain

formulations and as a color-suspending agent in cosmetics. In pharmaceutical applications, it

can serve as a lubricant and a dispersing agent.

Potential Interaction with Skin Barrier Signaling
Pathways
While direct studies on the specific signaling pathways modulated by myristoleyl stearate are

limited, its function as a lipid-based emollient suggests a potential influence on pathways that
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regulate epidermal homeostasis, particularly those governed by Peroxisome Proliferator-

Activated Receptors (PPARs) and Liver X Receptors (LXRs). These nuclear receptors are key

regulators of keratinocyte differentiation and lipid synthesis, which are crucial for the formation

and maintenance of the skin barrier.

Emollients like myristoleyl stearate contribute to the lipid pool of the stratum corneum. The

constituent fatty acids can potentially act as ligands for PPARs, initiating a signaling cascade

that promotes the expression of genes involved in keratinocyte differentiation and the synthesis

of barrier lipids such as ceramides.
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Figure 1: Hypothetical signaling pathway of emollient action.

Experimental Protocols
Synthesis of Myristoleyl Stearate via Fischer
Esterification
This protocol describes a general method for the synthesis of a wax ester like myristoleyl
stearate.

Materials:

Myristyl alcohol (1-tetradecanol)

Stearic acid
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Sulfuric acid (concentrated, as catalyst)

Toluene (as solvent and for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve equimolar amounts of myristyl alcohol and stearic acid in

toluene.

Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

reactant weight).

Assemble the Dean-Stark apparatus with the condenser and the reaction flask.

Heat the mixture to reflux with vigorous stirring. Water produced during the esterification will

be collected in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the completion of the

reaction (typically 4-6 hours).

Cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution (to neutralize the acid catalyst) and then with distilled water until the

aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the toluene using a rotary evaporator to obtain the crude myristoleyl stearate.

The product can be further purified by recrystallization or column chromatography if

necessary.
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Figure 2: Workflow for the synthesis of myristoleyl stearate.

In Vitro Evaluation of Emollience and Skin Barrier
Function
This protocol outlines a general approach to assess the impact of a topical formulation

containing myristoleyl stearate on skin barrier function using an in vitro reconstructed human

epidermal model.
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Materials:

Reconstructed human epidermis (RHE) tissue models

Assay medium provided by the RHE model manufacturer

Test formulation containing myristoleyl stearate

Phosphate-buffered saline (PBS)

Tritiated water ([³H]H₂O) for TEWL measurement

Scintillation counter

Lucifer Yellow (for permeability assay)

Fluorometer

Procedure:

Transepidermal Water Loss (TEWL) Assay: 1.

To cite this document: BenchChem. [Myristoleyl Stearate: A Comprehensive Technical Guide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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